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Compound of Interest

Compound Name:
5-Bromo-2-fluoro-4-

methoxybenzoic acid

Cat. No.: B1292709 Get Quote

An In-depth Technical Guide to the Safety and Handling of 5-Bromo-2-fluoro-4-
methoxybenzoic Acid

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety and handling precautions for

5-Bromo-2-fluoro-4-methoxybenzoic acid (CAS No. 949014-42-0). The information is

intended to guide laboratory personnel in the safe use, storage, and disposal of this compound,

minimizing the risk of exposure and ensuring a safe working environment.

Chemical and Physical Properties
Proper identification and understanding of the physical characteristics of a chemical are

foundational to its safe handling.
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Property Value Reference

CAS Number 949014-42-0 [1]

Molecular Formula C₈H₆BrFO₃ [1]

Molecular Weight 249.03 g/mol [1]

Appearance Solid [2]

Purity ≥96% [1]

Storage Temperature Room Temperature [1]

Hazard Identification and GHS Classification
5-Bromo-2-fluoro-4-methoxybenzoic acid is classified as a hazardous substance. The

following table summarizes its GHS classification.

GHS Classification Hazard Statement Pictogram Signal Word

Skin Irritation

(Category 2)

H315: Causes skin

irritation
GHS07 Warning

Serious Eye Irritation

(Category 2)

H319: Causes serious

eye irritation
GHS07 Warning

Specific Target Organ

Toxicity (Single

Exposure, Category 3)

H335: May cause

respiratory irritation
GHS07 Warning

Acute Toxicity (Oral,

Category 4)

H302: Harmful if

swallowed
GHS07 Warning

References:[1][2][3][4][5]

Experimental Protocols: Safe Handling and
Personal Protection
Adherence to strict experimental protocols is crucial when working with this compound.
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Engineering Controls
Ventilation: Use only in a well-ventilated area, such as a chemical fume hood, to minimize

inhalation of dust or vapors.[3][6] Ensure that eyewash stations and safety showers are

readily accessible and in close proximity to the workstation.[6][7]

Personal Protective Equipment (PPE)
A comprehensive PPE regimen is mandatory:

Eye and Face Protection: Wear tightly fitting safety goggles or a face shield conforming to

EN166 (EU) or NIOSH (US) standards.[3][6]

Skin Protection: Wear chemical-resistant gloves (e.g., nitrile rubber) and a lab coat or other

protective clothing to prevent skin contact.[3][6]

Respiratory Protection: If engineering controls are insufficient or during activities with a high

potential for dust generation, use a NIOSH-approved respirator with an appropriate

particulate filter.[3][8]

General Hygiene Practices
Avoid breathing dust, fumes, gas, mist, vapors, or spray.[3][6]

Wash hands and any exposed skin thoroughly after handling.[3][9]

Do not eat, drink, or smoke in areas where this chemical is handled or stored.

Remove contaminated clothing and wash it before reuse.[3][6]

Storage and Disposal Protocols
Storage

Store in a cool, dry, and well-ventilated place.[6][9]

Keep the container tightly closed to prevent moisture ingress and contamination.[3][9]

Store locked up.[3][6]
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Keep away from incompatible materials such as strong oxidizing agents, strong acids, and

strong bases.[6][8]

Disposal
Dispose of contents and container in accordance with local, regional, and national

regulations.[3][9]

Waste should be handled by a licensed professional waste disposal service.[10]

Emergency and First Aid Procedures
Immediate and appropriate response is critical in the event of an exposure.

Exposure Route First Aid Measures

Inhalation

Move the person to fresh air and keep them

comfortable for breathing. If you feel unwell, call

a POISON CENTER or doctor.[3][9]

Skin Contact

Take off contaminated clothing immediately.

Wash the affected area with plenty of soap and

water. If skin irritation occurs, get medical

advice/attention.[3][9]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing. If eye irritation persists, get

medical advice/attention.[3][9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Call a POISON CENTER or doctor if

you feel unwell.[3][6]

References:[3][6][9]

Accidental Release Measures
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Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE as

described in Section 3.2. Avoid dust formation.[3][6]

Environmental Precautions: Prevent the substance from entering drains or waterways.[3]

Containment and Cleanup: Carefully sweep or scoop up the spilled material and place it into

a suitable, labeled container for disposal. Avoid creating dust.[6]

Visualized Workflows and Hazard Relationships
The following diagrams illustrate key safety workflows and the logical relationships between the

identified hazards.
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Preparation & Handling

Post-Handling

Assess Hazards
(Review SDS)

Don Personal Protective Equipment
(Gloves, Goggles, Lab Coat)

Work in a Ventilated Area
(Fume Hood)

Weigh and Handle Compound

Decontaminate Work Area

Dispose of Waste Properly

Remove PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Standard workflow for safely handling 5-Bromo-2-fluoro-4-methoxybenzoic acid.
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5-Bromo-2-fluoro-4-methoxybenzoic Acid

Primary Hazards

Chemical Compound

Harmful if Swallowed
(Acute Oral Toxicity)

Ingestion

Causes Skin Irritation

Skin Contact

Causes Serious Eye Irritation

Eye Contact

May Cause Respiratory Irritation

Inhalation
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Caption: Logical relationship of hazards associated with different exposure routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [5-Bromo-2-fluoro-4-methoxybenzoic acid safety and
handling precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1292709#5-bromo-2-fluoro-4-methoxybenzoic-acid-
safety-and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Phone: (601) 213-4426

Email: info@benchchem.com
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